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Compound of Interest

Compound Name: Molecular sieves 4A

Cat. No.: B13389851 Get Quote

The following table summarizes the key performance indicators of 4A molecular sieves from

prominent manufacturers. The data presented is based on publicly available technical data

sheets. It is important to note that performance can vary depending on the specific batch, form

(beads or pellets), and the application conditions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13389851?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13389851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brand/Pr
oduct

Manufact
urer

Form Size (mm)
Bulk
Density
(g/L)

Water
Adsorptio
n
Capacity
(% wt)

Crush
Strength
(N/bead)

BASF

4A[1][2][3]

[4]

BASF Beads 1.2 - 5.0 725 - 795

≥ 21.5 (at

55% RH,

20°C)

≥ 15 - 50

mSORB®

4A[5]

Interra

Global

Beads/Pell

ets

1.6 - 5.0

(Beads)

Not

specified

Not

specified in

detail

Not

specified

Zeolites &

Allied

Products

4A[6]

Zeolites &

Allied

Products

Pvt. Ltd.

Pellets/Bea

ds/Powder
0.5 - 6.0 640 - 850

18.5 - 23.5

(at 75%

RH, 30°C)

< 0.15 - <

0.2 (%

attrition)

Generic

4A[7][8]

Multiple

Suppliers

Beads/Pell

ets
3.0 - 5.0 ~730

~18.5 -

22.5 (at 10-

80% RH,

25°C)

~60

Experimental Protocols
To ensure a comprehensive understanding of the data presented, the following are detailed

methodologies for determining the key performance parameters of 4A molecular sieves.

Water Adsorption Capacity
This test determines the equilibrium water uptake of the molecular sieve under specific

temperature and humidity conditions.

Methodology: A gravimetric method is commonly employed.[9]

Activation: A known weight of the molecular sieve sample is activated by heating to a specific

temperature (typically 200-320°C) under a vacuum or a flow of dry purge gas to remove any

pre-adsorbed water.[10]
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Adsorption: The activated sample is cooled to the test temperature (e.g., 25°C) in a

controlled humidity environment. The sample is exposed to a gas stream with a specific

relative humidity (e.g., 55% RH) until it reaches a constant weight, indicating that equilibrium

has been achieved.

Calculation: The water adsorption capacity is calculated as the percentage increase in

weight from the activated sample to the equilibrated sample.

Bulk Density
This measurement quantifies the mass of the molecular sieve that can be packed into a given

volume.

Methodology:

A graduated cylinder of a known volume (e.g., 100 mL) is tared on a balance.[6][11]

The molecular sieve material is gently poured into the cylinder until it reaches the volume

mark. To ensure consistent packing, a standardized pouring and tapping method should be

used.[6][11]

The cylinder is weighed, and the bulk density is calculated by dividing the mass of the

molecular sieve by the volume of the cylinder (g/L).[11]

Crush Strength
This parameter measures the mechanical resistance of individual molecular sieve beads or

pellets to a compressive force.

Methodology:

A single bead or pellet is placed on a flat, hard surface.

A compressive force is applied to the bead/pellet at a constant rate using a specialized

instrument until it fractures.

The force required to fracture the bead/pellet is recorded as the crush strength, typically in

Newtons (N). A statistically significant number of beads/pellets should be tested to obtain an
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average value.

Visualizing Experimental Workflows and Selection
Logic
To further clarify the processes involved in evaluating and selecting a 4A molecular sieve, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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